Cas no 1203194-48-2 (N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide)

• Product Name: N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide
• CAS No: 1203194-48-2
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5997914
• PubChem ID: 30944404
• Update Time: 2025-10-24

N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide
• AKOS024509494
• N-(3-methyl-4-(N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)sulfamoyl)phenyl)acetamide
• 1203194-48-2
• N-[3-methyl-4-[(4-thiophen-2-yloxan-4-yl)methylsulfamoyl]phenyl]acetamide
• N-[3-methyl-4-({[4-(thiophen-2-yl)oxan-4-yl]methyl}sulfamoyl)phenyl]acetamide
• F5468-0068
• VU0643993-1

• Inchi： 1S/C19H24N2O4S2/c1-14-12-16(21-15(2)22)5-6-17(14)27(23,24)20-13-19(7-9-25-10-8-19)18-4-3-11-26-18/h3-6,11-12,20H,7-10,13H2,1-2H3,(H,21,22)
• InChI Key： SOROIGUXFUJNPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(C)=O)(NCC1(C2=CC=CS2)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 408.11774960g/mol
• Monoisotopic Mass: 408.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Additional information on N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide

Recent Advances in the Study of N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide (CAS: 1203194-48-2)

The compound N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide (CAS: 1203194-48-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and thiophene-oxane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models of disease.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide exhibits high affinity for certain enzymes involved in inflammatory pathways. This has led to hypotheses about its potential use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Researchers have employed advanced computational modeling techniques to predict binding affinities and identify potential off-target effects, ensuring a comprehensive understanding of its biological activity.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential as an anticancer agent. In vitro assays have demonstrated its ability to inhibit the proliferation of several cancer cell lines, particularly those associated with solid tumors. Mechanistic studies have revealed that the compound induces apoptosis through the activation of caspase-dependent pathways, while also modulating the expression of key oncogenic proteins. These findings have spurred further research into its use in combination therapies, where it may enhance the efficacy of existing chemotherapeutic agents.

Another critical aspect of the research has been the optimization of the compound's pharmacokinetic profile. Early-stage studies identified challenges related to its solubility and bioavailability, prompting the development of novel formulation strategies. Recent advancements in prodrug design and nanoparticle-based delivery systems have shown promise in overcoming these limitations, thereby improving the compound's therapeutic index. These innovations are expected to facilitate its transition into clinical trials in the near future.

In conclusion, N-3-methyl-4-({4-(thiophen-2-yl)oxan-4-ylmethyl}sulfamoyl)phenylacetamide (CAS: 1203194-48-2) represents a compelling candidate for further development in the pharmaceutical industry. Its multifaceted biological activity, combined with ongoing efforts to optimize its drug-like properties, positions it as a potential breakthrough in the treatment of inflammatory diseases and cancer. Future research will likely focus on validating these findings in vivo and advancing the compound through the drug development pipeline.